Cas no 2248409-46-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate
• CAS No: 2248409-46-1
• MF: C₂₇H₂₂N₂O₆
• MW: 470.473387241364
• CID: 5804744
• PubChem ID: 165905867
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248409-46-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate
• EN300-6521583

• Inchi： 1S/C27H22N2O6/c30-24(35-29-25(31)21-12-5-6-13-22(21)26(29)32)14-7-15-28-27(33)34-16-23-19-10-3-1-8-17(19)18-9-2-4-11-20(18)23/h1-6,8-13,23H,7,14-16H2,(H,28,33)
• InChI Key： HMQFZZVZEQMYCH-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.14778643g/mol
• Monoisotopic Mass: 470.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate (CAS No. 2248409-46-1) and Its Applications in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate, identified by its CAS number 2248409-46-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their structural complexity and diverse biological activities. The presence of multiple functional groups, including a dioxo moiety, an isoindole ring system, and an amino acid-like side chain, makes this molecule a versatile scaffold for drug discovery and mechanistic studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The isoindole core (CAS No. 2248409-46-1) is known for its ability to interact with biological targets in a manner that is both selective and potent. This has led to its incorporation into various drug candidates targeting neurological disorders, cancer, and inflammatory conditions. The specific substitution pattern in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoate further enhances its pharmacological profile by introducing additional binding interactions with proteins and enzymes.

The fluorenylmethoxy carbonyl group in the molecule (CAS No. 2248409-46-1) serves as a critical pharmacophore, contributing to both the solubility and bioavailability of the compound. This moiety is particularly interesting because it can be modified to fine-tune the pharmacokinetic properties of the drug candidate. For instance, fluorenylmethyloxycarbonyl (Fmoc) protecting groups are widely used in peptide synthesis, but their incorporation into small molecules like this one opens up new possibilities for structure-based drug design.

In recent years, there has been a surge in interest regarding the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The dihydroxybutanoate side chain (CAS No. 2248409-46-1) in this compound mimics the natural substrates of these enzymes, making it an excellent candidate for inhibiting their activity. Studies have shown that isoindole derivatives can effectively disrupt signaling pathways by binding to the ATP-binding pockets of kinases, thereby inhibiting their function.

Moreover, the structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-({[(9H-fluoren-9-y l)methoxy]carbonyl}amino)butanoate (CAS No. 2248409-46-1) make it a promising candidate for further derivatization using computational chemistry techniques. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity, suggesting its potential as a lead compound for drug development. The combination of experimental validation and computational modeling provides a robust framework for optimizing its biological activity.

One of the most exciting aspects of this molecule is its potential application in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The isoindole ring system (CAS No. 2248409-46 -1) has been shown to interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these diseases. By modulating the aggregation and toxicity of these proteins, compounds like this one could offer a novel therapeutic approach.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a key factor in many diseases, including autoimmune disorders and metabolic syndromes. The ability of 1,3-dioxo -2,3-dihydro -1H -isoindol -2 -y l 4 -({[(9H -fluore n -9 -y l)meth oxy]carbonyl}amino)butanoate (CAS No. 2248409 -46 -1) to inhibit inflammatory cytokine production has been demonstrated in preclinical studies. This suggests that it could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and Crohn's disease.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies allows for the introduction of various functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of this molecule.

In conclusion, 1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -2 -y l 4 -({[ ( 9 H -fluore n -9 -y l)meth oxy ]carbonyl}amino)butanoate (CAS No. 2248409 -46 -1) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent scaffold for drug discovery efforts aimed at treating neurological disorders, cancer, and inflammatory conditions. Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological properties.